Cas no 2137090-39-0 ((1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2137090-39-0
• MF: C₁₁H₁₃N₃O₃S
• MW: 267.304220914841
• CID: 6349507
• PubChem ID: 165480489
• Update Time: 2025-05-20

(1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol
• (1R)-1-[6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-ol
• 2137090-39-0
• EN300-1115084

• Inchi： 1S/C11H13N3O3S/c1-8(15)9-3-4-11(12-5-9)14-7-10(6-13-14)18(2,16)17/h3-8,15H,1-2H3/t8-/m1/s1
• InChI Key： FJGNTNBUNUJVST-MRVPVSSYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(=CN=1)[C@@H](C)O)(=O)=O

Computed Properties

• Exact Mass: 267.06776246g/mol
• Monoisotopic Mass: 267.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.5Ų

Additional information on (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol

Chemical Profile of (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol and CAS No. 2137090-39-0

The compound (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol, identified by the CAS number 2137090-39-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The intricate interplay of functional groups, including the 4-methanesulfonyl moiety and the pyridin-3-yl substituent, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The pyrazole and pyridine scaffolds are particularly noteworthy, as they form the backbone of numerous bioactive molecules. The presence of the 4-methanesulfonyl group in this compound enhances its pharmacological profile by introducing a polar, electron-withdrawing substituent that can modulate binding interactions with biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor modulation, which are key strategies in modern drug design.

The stereochemistry of the compound, indicated by the (1R) configuration at the chiral center, plays a crucial role in determining its biological efficacy. Chiral drugs often exhibit different pharmacological properties depending on their stereochemical configuration, making the precise control of stereochemistry essential for optimizing therapeutic outcomes. The synthesis of enantiomerically pure forms of such compounds is a challenging yet critical aspect of pharmaceutical development.

Current research in medicinal chemistry emphasizes the exploration of structure-activity relationships (SARs) to identify lead compounds with high potency and selectivity. The combination of the pyridin-3-yl and 4-methanesulfonyl-pyrazole moieties in CAS No. 2137090-39-0 suggests potential interactions with various biological targets, including kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. Preliminary studies have indicated that this compound exhibits promising activity in vitro, making it a valuable candidate for further investigation.

Advances in computational chemistry have significantly accelerated the process of drug discovery by enabling the virtual screening of large libraries of compounds for potential biological activity. Molecular modeling techniques can predict how a molecule like CAS No. 2137090-39-0 will interact with its target proteins, providing insights into its binding affinity and mechanism of action. These computational approaches are often used in conjunction with experimental validation to streamline the development pipeline.

The synthesis of complex molecules such as (1R)-1-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-ol requires meticulous planning and expertise in synthetic organic chemistry. Key steps include the installation of the chiral center, introduction of the 4-methanesulfonyl group, and functionalization at the pyridin-3-yl position. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In recent years, there has been a trend toward green chemistry principles in pharmaceutical synthesis, emphasizing sustainable practices that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and flow chemistry are being increasingly adopted to improve efficiency and sustainability. The synthesis of CAS No. 2137090-39-0 could benefit from these advancements, potentially leading to more environmentally friendly production methods.

The biological evaluation of novel compounds often involves high-throughput screening (HTS) campaigns to identify hits with promising activity against relevant targets. Once initial hits are identified, structure-based drug design (SBDD) techniques can be employed to optimize their properties further. The insights gained from these studies can guide the modification of key functional groups, such as the 4-methanesulfonyl moiety, to enhance potency and selectivity.

In conclusion, (1R)-1-6-(4-methanesulfonyl-pyridinyl)pyridinylethanone (CAS No. 2137090_39_0) represents a promising lead compound for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive candidate for exploration in drug discovery programs targeting various diseases. Continued research into its pharmacological properties and synthetic optimization will be essential to realize its full therapeutic potential.